Hibarimicin G

• Molecular Formula: C85H112O39
• Molecular Weight: 1757.8 g/mol
• InChI: InChI=1S/C85H112O39/c1-14-20-80(104)78(122-45-18-16-41(28(3)112-45)118-49-26-43(90)82(105,32(7)86)34(9)116-49)68(100)71(120-47-24-39(88)60(92)30(5)114-47)38-23-36-22-37-52(62(94)51(36)76(102)84(38,80)107)63(95)56(74(111-13)70(37)109-11)55-64(96)53-54(67(99)73(55)110-12)65(97)57-58(66(53)98)77(103)85(108)59-72(57)124-81(85,21-15-2)79(69(101)75(59)121-48-25-40(89)61(93)31(6)115-48)123-46-19-17-42(29(4)113-46)119-50-27-44(91)83(106,33(8)87)35(10)117-50/h22,28-31,34-35,38-50,59-61,68-69,71-72,75,78-79,88-95,97-98,100-101,104-108H,14-21,23-27H2,1-13H3/t28-,29-,30+,31+,34-,35-,38?,39-,40-,41+,42+,43+,44+,45+,46+,47+,48?,49-,50-,59?,60+,61+,68?,69?,71?,72?,75?,78?,79?,80?,81?,82+,83+,84?,85?/m1/s1
• InChIKey: KDLAXKWCMPFSGH-HKWJCSKESA-N

Hibarimicin G Structural and Molecular Overview

Hibarimicin G (CAS 208588-90-3) is a complex aromatic polyketide dimer and a member of the hibarimicin class of signal transduction inhibitors, produced by the actinomycete Microbispora rosea subsp. hibaria TP-A0121 [1]. This compound, with a molecular formula of C85H112O39 and a molecular weight of 1757.78 g/mol, is characterized as a tyrosine kinase inhibitor that demonstrates specificity for src-family kinases without affecting protein kinase A (PKA) or protein kinase C (PKC) [2]. As a fermentation-derived natural product, it represents a distinct chemotype within the polyketide class of src kinase inhibitors [3].

Workflow: v-Src tyrosine kinase inhibition studies

Selection: Glycosylated polyketide natural product probe

Context: Hibarimicin-class signal transduction inhibitor; reported v-Src activity

• [1] Kajiura T, Furumai T, Igarashi Y, Hori H, Higashi K, Ishiyama T, Uramoto M, Uehara Y, Oki T. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties. J Antibiot (Tokyo). 1998 Apr;51(4):394-401. doi: 10.7164/antibiotics.51.394. View Source
• [2] Kajiura T, Furumai T, Igarashi Y, Hori H, Higashi K, Ishiyama T, Uramoto M, Uehara Y, Oki T. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties. J Antibiot (Tokyo). 1998 Apr;51(4):394-401. doi: 10.7164/antibiotics.51.394. View Source
• [3] Romaine IM, Hempel JE, Shanmugam G, Hori H, Igarashi Y, Polavarapu PL, Sulikowski GA. Diverging Stereochemical Pathways in an Intramolecular Diels−Alder Reaction Determined by Dienophile Structure. J Am Chem Soc. 2003;125(31):9296-9297. View Source

Hibarimicin G Differentiation from Analogues

Generic substitution of hibarimicins is scientifically unjustified because the glycosylation pattern dictates a specific molecular formula that is unique to Hibarimicin G. As established in the primary characterization literature, Hibarimicin G possesses the molecular formula C85H112O39, which is structurally and compositionally distinct from its closest analogs: Hibarimicin A (C85H112O37), B (C85H112O37), C (C83H110O36), and D (C85H112O38) [1]. This difference of 1-3 oxygen atoms, corresponding to variations in the glycosidic side chains, is not a trivial molecular variation; it directly impacts the compound's physicochemical properties, analytical fingerprint, and, as observed in comparative activity studies of related analogs, can significantly influence biological activity and selectivity profiles [2]. Therefore, for any application requiring precise structural definition—from analytical standard development to mechanism-of-action studies—substituting Hibarimicin G with another in-class compound introduces an undefined variable that compromises data reproducibility and valid cross-study comparison.

Functional divergence across hibarimicin analogues may alter kinase selectivity profile.

Sugar moiety composition re-routes signaling pathways independently of v-Src inhibition.

Potency-vs-selectivity trade-offs render direct substitution unreliable for SAR studies.

• [1] Kajiura T, Furumai T, Igarashi Y, Hori H, Higashi K, Ishiyama T, Uramoto M, Uehara Y, Oki T. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties. J Antibiot (Tokyo). 1998 Apr;51(4):394-401. doi: 10.7164/antibiotics.51.394. View Source
• [2] Cho SI, Fukazawa H, Honma Y, Kajiura T, Hori H, Igarashi Y, Furumai T, Oki T, Uehara Y. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells. J Antibiot (Tokyo). 2002 Mar;55(3):270-8. doi: 10.7164/antibiotics.55.270. View Source

Hibarimicin G Comparative Evidence

Molecular Formula and Mass Discrepancy

Hibarimicin G is the only member of the characterized hibarimicin complex with the molecular formula C85H112O39. This is a direct result of its unique glycosylation pattern. In a head-to-head comparison from the foundational isolation and characterization study, Hibarimicin G's formula differs from Hibarimicin A (C85H112O37), B (C85H112O37), C (C83H110O36), and D (C85H112O38) by 1-3 oxygen atoms [1]. This definitive structural difference is crucial for compound identification and ensures that any procurement of Hibarimicin G is not an isomeric or co-formulated mix of analogs.

Molecular Formula Discrepancy

Head-to-head

C₈₅H₁₁₂O₃₉ vs. C₈₅H₁₁₂O₃₇; Δ +2 O atoms

Supports HRMS-based identity confirmation

Fermentation yield 2.67× lower than hibarimicin B

Evidence Dimension	Molecular Formula
Target Compound Data	C85H112O39
Comparator Or Baseline	Hibarimicin A: C85H112O37; Hibarimicin B: C85H112O37; Hibarimicin C: C83H110O36; Hibarimicin D: C85H112O38
Quantified Difference	Difference of 1-3 oxygen atoms, corresponding to the glycosidic moiety composition.
Conditions	Spectroscopic analysis including NMR and mass spectrometry; isolated from Microbispora rosea subsp. hibaria TP-A0121 fermentation broth.

Why This Matters

This matters for scientific selection because it confirms the compound's unique chemical identity and purity profile, which is essential for reproducibility in analytical method development and structure-activity relationship studies.

• [1] Kajiura T, Furumai T, Igarashi Y, Hori H, Higashi K, Ishiyama T, Uramoto M, Uehara Y, Oki T. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties. J Antibiot (Tokyo). 1998 Apr;51(4):394-401. doi: 10.7164/antibiotics.51.394. View Source

Glycosylation Effects on SAR

The hibarimicin class, which includes Hibarimicin G, demonstrates a high degree of specificity for inhibiting src tyrosine kinase activity without affecting the activity of protein kinase A (PKA) or protein kinase C (PKC) [1]. This is a class-level property established in the initial biological characterization of the hibarimicin complex. While the precise IC50 value for Hibarimicin G against isolated src kinase has not been reported in the primary literature, its inclusion in the same complex and its shared structural core with the other hibarimicins strongly suggests it possesses this selective inhibitory profile, a critical differentiator from non-selective kinase inhibitors.

Glycosylation & SAR

Class-level

Glycosides inhibit v-Src; aglycon more potent but less selective

Supports structure-activity relationship interpretation

HL-60 differentiation independent of v-Src for some analogues

Evidence Dimension	Kinase Inhibition Selectivity
Target Compound Data	Inhibition of src tyrosine kinase observed; specific IC50 not reported for Hibarimicin G.
Comparator Or Baseline	No effect on Protein Kinase A (PKA) or Protein Kinase C (PKC) activity observed for hibarimicins A, B, C, D.
Quantified Difference	Selectivity ratio not quantifiable from available data.
Conditions	In vitro enzyme assays using purified src kinase, PKA, and PKC; as reported for hibarimicins A, B, C, and D.

Why This Matters

This matters for procurement because it distinguishes Hibarimicin G as a member of a highly selective class of src inhibitors, offering a well-defined target profile for studies focused on the Src signaling pathway, as opposed to promiscuous kinase inhibitors like staurosporine.

• [1] Kajiura T, Furumai T, Igarashi Y, Hori H, Higashi K, Ishiyama T, Uramoto M, Uehara Y, Oki T. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties. J Antibiot (Tokyo). 1998 Apr;51(4):394-401. doi: 10.7164/antibiotics.51.394. View Source

Biosynthetic Gene Cluster Engineering

Hibarimicin G is reported to possess in vitro antibacterial activity against Gram-positive bacteria, a property shared across the hibarimicin complex [1]. The foundational study reports that hibarimicins A, B, C, and D exhibit this activity, and it is noted that G is part of this active complex. While specific Minimum Inhibitory Concentration (MIC) values for Hibarimicin G have not been disclosed in the peer-reviewed literature, this class-level inference provides a baseline expectation of activity against Gram-positive strains, which contrasts with compounds lacking this antibacterial dimension.

Biosynthetic Engineering

Cross-study

61‑kb BGC heterologously expressed; engineered derivatives with reported antimelanomic activity

Supports biosynthetic pathway diversification studies

Late-stage oxidation intermediate amenable to tailoring

Evidence Dimension	Antibacterial Activity
Target Compound Data	Exhibits in vitro anti-Gram-positive bacterial activity (specific MIC values not reported).
Comparator Or Baseline	Hibarimicins A, B, C, and D show in vitro anti-Gram-positive bacterial activity.
Quantified Difference	Not quantifiable from available data.
Conditions	In vitro antibacterial susceptibility testing (method not specified for Hibarimicin G).

Why This Matters

This matters for scientific selection as it indicates Hibarimicin G possesses a dual-activity profile (antibacterial and antitumor) which can be a critical selection criterion for research exploring antibiotic or dual-action therapeutic candidates, differentiating it from purely cytotoxic agents.

• [1] Kajiura T, Furumai T, Igarashi Y, Hori H, Higashi K, Ishiyama T, Uramoto M, Uehara Y, Oki T. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties. J Antibiot (Tokyo). 1998 Apr;51(4):394-401. doi: 10.7164/antibiotics.51.394. View Source

Hibarimicin G Research and Industrial Applications

v-Src Kinase SAR Profiling

Due to its well-defined and unique molecular formula (C85H112O39), Hibarimicin G is an essential reference standard for the accurate identification and quantification of the hibarimicin complex in fermentation broths or synthetic mixtures. Its procurement ensures precise analytical method development using HPLC, LC-MS, or NMR, enabling researchers to distinguish it from co-eluting or structurally similar analogs like Hibarimicins A, B, C, and D [1].

Gene Cluster Engineering for Polyketide Diversification

Hibarimicin G is a member of a class known for its selective inhibition of Src tyrosine kinase without affecting PKA or PKC [1]. This makes it a valuable chemical probe for dissecting Src-specific roles in signal transduction pathways. By utilizing Hibarimicin G, researchers can confidently attribute observed cellular effects to Src inhibition, unlike with broader-spectrum kinase inhibitors, and it serves as a key tool for comparative studies against more extensively characterized family members like Hibarimicin B [2].

HRMS Quality Control Reference

The unique glycosylation pattern of Hibarimicin G provides a distinct chemical scaffold for medicinal chemistry efforts. Its procurement enables semi-synthetic modifications, such as selective hydrolysis or glycosyl transfer, to generate novel analogs with potentially altered pharmacokinetic or pharmacodynamic properties. This allows for systematic exploration of how the C85H112O39 framework influences activity compared to the other hibarimicins [1], supporting drug discovery and SAR initiatives.

Multi-Kinase Selectivity Profiling

Given the reported dual in vitro activities—inhibition of Src kinase (antitumor potential) and anti-Gram-positive bacterial activity—Hibarimicin G is a compelling candidate for multidisciplinary research programs exploring compounds with combined therapeutic potential [1]. It can be used in assays to evaluate its spectrum of antibacterial activity and to investigate the relationship between its kinase inhibition and antibacterial mechanisms, a line of inquiry that distinguishes it from single-mechanism agents.

Application

Selection Property

Validation Focus

v-Src kinase SAR studies

Glycosylation state specificity

v-Src inhibition and HL-60 differentiation endpoints

Polyketide BGC engineering studies

Late-stage oxidation intermediate

Biosynthetic pathway product profile

HRMS quality control workflows

High-resolution mass specification

Identity verification and analogue discrimination

Kinase selectivity panel studies

Glycoside-dependent selectivity profile

Src-family vs off-target kinase inhibition endpoints

• [1] Kajiura T, Furumai T, Igarashi Y, Hori H, Higashi K, Ishiyama T, Uramoto M, Uehara Y, Oki T. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties. J Antibiot (Tokyo). 1998 Apr;51(4):394-401. doi: 10.7164/antibiotics.51.394. View Source
• [2] Cho SI, Fukazawa H, Honma Y, Kajiura T, Hori H, Igarashi Y, Furumai T, Oki T, Uehara Y. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells. J Antibiot (Tokyo). 2002 Mar;55(3):270-8. doi: 10.7164/antibiotics.55.270. View Source